Cas no 108278-70-2 (Urea,N-(2-methoxyethyl)-N-nitroso-)
108278-70-2 structure
Product Name:Urea,N-(2-methoxyethyl)-N-nitroso-
CAS No:108278-70-2
MF:C4H9N3O3
MW:147.132560491562
CID:169987
PubChem ID:130063
Update Time:2025-04-19
Urea,N-(2-methoxyethyl)-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-methoxyethyl)-N-nitroso-
- 1-(2-methoxyethyl)-1-nitrosourea
- N-2(2-Methoxyethyl)-N-nitrosourea
- 1-(2-methyoxyethyl)-1-nitrosourea
- N-2-METHOXYETHYL-N-NITROSOUREA
- N-(2-Methoxyethyl)-N-nitrosourea
- 4V28WEW7N9
- Nitroso-2-methoxyethylurea
- Urea, N-(2-methoxyethyl)-N-nitroso-
- BRN 4177243
- AKOS006363489
- DTXSID40148475
- 108278-70-2
- CCRIS 1854
- UNII-4V28WEW7N9
- 1-Nitrosomethoxyethylurea
-
- Inchi: 1S/C4H9N3O3/c1-10-3-2-7(6-9)4(5)8/h2-3H2,1H3,(H2,5,8)
- InChI Key: LGTPJLYTRSHHTM-UHFFFAOYSA-N
- SMILES: O(C)CCN(C(N)=O)N=O
Computed Properties
- Exact Mass: 147.06447
- Monoisotopic Mass: 147.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Density: 1.4397 (rough estimate)
- Boiling Point: 267.22°C (rough estimate)
- Flash Point: 92.8°C
- Refractive Index: 1.5700 (estimate)
- PSA: 84.99
Urea,N-(2-methoxyethyl)-N-nitroso- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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